N-[1-(4-fluorophenyl)ethyl]-4-{[1-(methoxyacetyl)-4-piperidinyl]oxy}benzamide

• IUPAC Name: N-[1-(4-fluorophenyl)ethyl]-4-[1-(2-methoxyacetyl)piperidin-4-yl]oxybenzamide
• InChI: InChI=1S/C23H27FN2O4/c1-16(17-3-7-19(24)8-4-17)25-23(28)18-5-9-20(10-6-18)30-21-11-13-26(14-12-21)22(27)15-29-2/h3-10,16,21H,11-15H2,1-2H3,(H,25,28)
• InChI Key: MDEKDTSVRVACPT-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)F)NC(=O)C2=CC=C(C=C2)OC3CCN(CC3)C(=O)COC
• Molecular Formula: C23H27FN2O4
• Molecular Weight: 414.5 g/mol

Description

N-[1-(4-fluorophenyl)ethyl]-4-{[1-(methoxyacetyl)-4-piperidinyl]oxy}benzamide, commonly known as FPEB, is a chemical compound that has gained significant attention in the field of neuroscience research. FPEB is a positive allosteric modulator of the metabotropic glutamate receptor subtype 5 (mGluR5), which plays a crucial role in synaptic plasticity and cognitive function.

Mechanism of Action

FPEB acts as a positive allosteric modulator of N-[1-(4-fluorophenyl)ethyl]-4-{[1-(methoxyacetyl)-4-piperidinyl]oxy}benzamide, which is a G protein-coupled receptor that is widely expressed in the brain. By binding to an allosteric site on the receptor, FPEB enhances the activity of N-[1-(4-fluorophenyl)ethyl]-4-{[1-(methoxyacetyl)-4-piperidinyl]oxy}benzamide, leading to increased synaptic plasticity and improved cognitive function.
Biochemical and Physiological Effects:
FPEB has been shown to have several biochemical and physiological effects in animal models, including increased synaptic transmission, enhanced long-term potentiation, and improved performance in cognitive tasks. These effects are thought to be mediated by the modulation of N-[1-(4-fluorophenyl)ethyl]-4-{[1-(methoxyacetyl)-4-piperidinyl]oxy}benzamide activity in specific brain regions.

Advantages and Limitations for Lab Experiments

One of the main advantages of FPEB is its selectivity for N-[1-(4-fluorophenyl)ethyl]-4-{[1-(methoxyacetyl)-4-piperidinyl]oxy}benzamide, which allows for specific modulation of this receptor without affecting other neurotransmitter systems. However, FPEB has some limitations, including its relatively short half-life and the need for careful dosing to avoid toxicity.

Future Directions

There are several potential future directions for research on FPEB and its therapeutic applications. These include further studies on the compound's mechanism of action, the development of more potent and selective N-[1-(4-fluorophenyl)ethyl]-4-{[1-(methoxyacetyl)-4-piperidinyl]oxy}benzamide modulators, and clinical trials to assess the efficacy of FPEB in treating neurological and psychiatric disorders. Additionally, research on the potential side effects and toxicity of FPEB will be important for ensuring its safety in clinical use.

Synthesis Methods

The synthesis of FPEB involves several steps, including the preparation of key intermediates and the coupling of these intermediates to form the final product. The process typically involves the use of various reagents and solvents, and requires careful purification and characterization of the product.

Scientific Research Applications

FPEB has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders, including schizophrenia, depression, anxiety, and addiction. The compound has been shown to enhance synaptic plasticity and improve cognitive function in animal models of these disorders.